5-Methoxy-1-methyl-2-(propan-2-yl)-1H-indole-3-carboxylic acid

• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol
• IUPAC Name: 5-methoxy-1-methyl-2-propan-2-ylindole-3-carboxylic acid
• InChI: InChI=1S/C14H17NO3/c1-8(2)13-12(14(16)17)10-7-9(18-4)5-6-11(10)15(13)3/h5-8H,1-4H3,(H,16,17)
• InChI Key: PTYLAQLIWIWWMI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C2=C(N1C)C=CC(=C2)OC)C(=O)O

Description

5-Methoxy-1-methyl-2-(propan-2-yl)-1H-indole-3-carboxylic acid is a substituted indole derivative characterized by a methoxy group at position 5, a methyl group at position 1, an isopropyl group at position 2, and a carboxylic acid moiety at position 3. Its synthesis likely involves multi-step procedures, such as Friedel-Crafts alkylation or coupling reactions, as inferred from related indole derivatives (e.g., ).

Biological Activity

5-Methoxy-1-methyl-2-(propan-2-yl)-1H-indole-3-carboxylic acid is a compound of significant interest due to its potential biological activities, particularly in the fields of oncology and pharmacology. This article explores its synthesis, biological evaluations, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The molecular formula of 5-Methoxy-1-methyl-2-(propan-2-yl)-1H-indole-3-carboxylic acid is $C_{13}H_{17}NO_3$ with a molecular weight of approximately 233.28 g/mol. The compound features an indole ring structure, which is known for its diverse biological properties.

Synthesis

The synthesis of 5-Methoxy-1-methyl-2-(propan-2-yl)-1H-indole-3-carboxylic acid typically involves multi-step reactions starting from readily available indole derivatives. For instance, a common synthetic route includes the use of various reagents such as triethylamine and 4-dimethylaminopyridine in dichloromethane under controlled conditions to yield the desired product through crystallization techniques .

Anticancer Properties

Research has demonstrated that compounds similar to 5-Methoxy-1-methyl-2-(propan-2-yl)-1H-indole-3-carboxylic acid exhibit potent anticancer activities. A study focusing on indolyl-pyridinyl-propenones revealed that certain modifications at the indole positions significantly enhanced cytotoxicity against various cancer cell lines, including glioblastoma (GBM) cells . The mechanism of action appears to involve the induction of methuosis, a form of non-apoptotic cell death characterized by cytoplasmic vacuolization.

Table 1: Cytotoxicity Profile Against Cancer Cell Lines

Compound	Cell Line	GI50 (µM)	Mechanism of Action
5-Methoxy-Indole Derivative	A549 (Lung)	0.6	Methuosis
5-Methoxy-Indole Derivative	GBM (Glioblastoma)	0.8	Methuosis
Indolyl-Pyridinyl Propenone	Various	<0.1	Microtubule Disruption

Antimicrobial Activity

In addition to anticancer effects, derivatives of this compound have shown antimicrobial activity. For instance, a related compound demonstrated a low minimum inhibitory concentration (MIC) against Methicillin-resistant Staphylococcus aureus (MRSA) at 0.98 µg/mL . This suggests that modifications in the indole structure can confer significant antibacterial properties.

Case Studies

Several studies have been conducted to evaluate the biological activity of indole derivatives, including:

• Study on Anticancer Effects : The evaluation of various indole derivatives indicated that those with specific substitutions at the 2-position exhibited enhanced cytotoxicity due to their ability to disrupt microtubule polymerization, leading to increased cell death in cancer lines .
• Antimicrobial Evaluation : Research on synthesized compounds revealed significant antibacterial activity against both Gram-positive and Gram-negative bacteria, highlighting the potential for developing new antibiotics based on indole structures .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Differences & Implications
Target Compound	1-Me, 2-iPr, 3-COOH, 5-OMe	C₁₄H₁₇NO₃	263.29	High lipophilicity due to isopropyl; potential steric hindrance at position 2.
5-Methoxy-1H-indole-3-carboxylic acid (CAS 10242-01-0)	3-COOH, 5-OMe	C₁₀H₉NO₃	191.18	Simpler structure; lacks alkyl groups at positions 1 and 2, likely lower metabolic stability.
5-Methoxy-1-methyl-2-[(MeS)Me]-1H-indole-3-COOH (CAS 25900-91-8)	1-Me, 2-(MeSCH₂), 3-COOH, 5-OMe	C₁₃H₁₅NO₃S	265.33	Thioether group at position 2 may enhance solubility but reduce membrane permeability vs. isopropyl.
5-Methoxy-1-(4-MeOPh)-2-Me-1H-indole-3-COOH (CAS 19616-11-6)	1-(4-MeOPh), 2-Me, 3-COOH, 5-OMe	C₁₈H₁₇NO₄	311.33	Bulky aryl group at position 1; may impact receptor binding vs. methyl.
5-Methoxy-3-methyl-1H-indole-2-carboxylic acid (CID 848534)	2-COOH, 3-Me, 5-OMe	C₁₁H₁₁NO₃	205.21	Carboxylic acid at position 2 instead of 3; steric and electronic effects differ significantly.

Key Insights:

• Synthetic Challenges : Installing the isopropyl group at position 2 may require regioselective alkylation or protection strategies, as seen in related indole syntheses ().
• Biological Activity : While direct data are lacking, analogs like N-(benzoylphenyl)-5-substituted indole carboxamides () exhibit lipid-lowering effects, suggesting the target’s carboxylic acid moiety could interact with similar targets (e.g., PPAR receptors).

Research Findings and Pharmacological Implications

• Structural Analysis: Crystallographic data for related compounds (e.g., methyl 1-methyl-1H-indole-3-carboxylate) reveal planar indole cores with substituents influencing packing patterns. The isopropyl group in the target compound may induce non-covalent interactions (e.g., van der Waals) critical for crystal engineering.
• Metabolic Stability : The methyl and isopropyl groups at positions 1 and 2 may reduce oxidative metabolism compared to unsubstituted indoles, as alkyl groups often block cytochrome P450 activity.